7-Methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.5 g/mol
• IUPAC Name: 7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-propoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H21N3O4S/c1-4-11-30-16-8-6-15(7-9-16)20-19-21(28)17-12-13(2)5-10-18(17)31-22(19)23(29)27(20)24-26-25-14(3)32-24/h5-10,12,20H,4,11H2,1-3H3
• InChI Key: TUCIOZXOPFXYTB-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NN=C(S4)C)OC5=C(C3=O)C=C(C=C5)C

Description

7-Methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MPTP and has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of MPTP is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. MPTP has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and repair. Moreover, MPTP has been shown to inhibit the activity of various kinases, including protein kinase C and mitogen-activated protein kinase, which are involved in cell signaling and proliferation.
Biochemical and Physiological Effects
MPTP has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of various signaling pathways. Moreover, MPTP has been shown to exhibit potent antioxidant activity, which makes it a potential candidate for the treatment of various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPTP is its potent antitumor and antibacterial activity, which makes it a potential candidate for the development of new drugs targeting various diseases. Moreover, MPTP has been shown to exhibit potent antioxidant activity, which makes it a potential candidate for the treatment of various oxidative stress-related diseases.
However, one of the limitations of MPTP is its complex synthesis method, which requires the use of various reagents and catalysts. Moreover, MPTP has been shown to exhibit cytotoxicity against normal cells at high concentrations, which limits its potential applications in vivo.

Future Directions

There are several future directions for the study of MPTP, including the development of new synthetic methods for the preparation of this compound, the identification of its molecular target, and the evaluation of its in vivo efficacy and toxicity. Moreover, the development of new derivatives of MPTP with improved potency and selectivity is an area of active research.

Synthesis Methods

The synthesis of MPTP involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the preparation of 4-bromoanisole, which is then reacted with 4-propoxybenzaldehyde to form 1-(4-propoxyphenyl)-2-bromoethene. This intermediate is then reacted with 5-methyl-1,3,4-thiadiazol-2-amine to form 2-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-propoxyphenyl)ethene. The final step involves the reaction of this intermediate with 7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione to form the final product, MPTP.

Scientific Research Applications

MPTP has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, MPTP has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, liver, and lung cancer. Moreover, MPTP has been shown to exhibit antibacterial and antifungal activity against various pathogens, including Staphylococcus aureus and Candida albicans.
In drug discovery, MPTP has been identified as a potential lead compound for the development of new drugs targeting various diseases, including cancer, bacterial infections, and fungal infections. Moreover, MPTP has been shown to exhibit potent antioxidant activity, which makes it a potential candidate for the treatment of various oxidative stress-related diseases, including Alzheimer's disease and Parkinson's disease.